Cas no 262852-00-6 (1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one)

• Product Name: 1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one
• CAS No: 262852-00-6
• MF: C₇H₉FO
• MW: 128.144165754318
• MDL: MFCD24709482
• CID: 247516
• PubChem ID: 45085296
• Update Time: 2025-10-28

1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-fluorobicyclo[1.1.1]pent-1-yl)-
• 1-Acetyl-3-fluorobicyclo[1.1.1]pentane
• 1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one
• EN300-1703638
• 1-(3-fluoro-1-bicyclo[1.1.1]pentanyl)ethanone
• CS-0078671
• Ethanone, 1-(3-fluorobicyclo[1.1.1]pent-1-yl)- (9CI)
• 262852-00-6
• AKOS040768224
• SCHEMBL23458849
• 1-(3-fluorobicyclo[1.1.1]pentan-1-yl)ethan-1-one

• MDL： MFCD24709482
• Inchi： 1S/C7H9FO/c1-5(9)6-2-7(8,3-6)4-6/h2-4H2,1H3
• InChI Key： GEEQUEPLYKWIQD-UHFFFAOYSA-N
• SMILES： FC12CC(C(C)=O)(C1)C2

Computed Properties

• Exact Mass: 128.06377
• Monoisotopic Mass: 128.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one

Compound CAS No. 262852-00-6: 1-{3-Fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one

The compound with CAS No. 262852-00-6, known as 1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which consists of a bicyclo[1.1.1]pentane ring system substituted with a fluorine atom at the 3-position and an ethanone group at the 1-position. The combination of these structural features imparts distinctive chemical and physical properties to the compound, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of fluorinated bicyclic compounds like this one in various applications, including drug discovery, polymer synthesis, and catalysis. The fluorine substitution at the 3-position of the bicyclo[1.1.1]pentane ring introduces electronic effects that can influence the reactivity and stability of the molecule. Additionally, the ethanone group at the 1-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The rigid bicyclic structure and fluorine substitution can enhance the bioavailability and pharmacokinetics of drugs when incorporated into delivery vehicles such as liposomes or nanoparticles. Recent experiments have demonstrated that derivatives of this compound can act as effective carriers for hydrophobic drugs, improving their solubility and targeting efficiency.

In terms of synthesis, the preparation of 1-{3-fluorobicyclo[1.1.1]pentan-1-yl}ethan-1-one involves a multi-step process that typically begins with the formation of the bicyclo[1.1.1]pentane ring system through cycloaddition reactions or other cyclization techniques. The fluorination at the 3-position is often achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are critical factors in determining its suitability for various applications. Recent studies have reported that this compound exhibits good thermal stability up to 200°C and is soluble in common organic solvents like dichloromethane and acetonitrile but poorly soluble in water due to its hydrophobic nature.

Beyond its chemical properties, this compound has also been explored for its potential in green chemistry. Researchers have investigated its use as a building block for synthesizing biodegradable polymers and environmentally friendly materials. The incorporation of fluorine into such materials can enhance their durability while maintaining biocompatibility.

In conclusion, CAS No. 262852-00-6 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for addressing contemporary challenges in chemistry and beyond.